Cas no 173357-17-0 (Sodium 2-(bis(2-(2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethoxy)-2-oxoethyl)amino)acetate)

• Product Name: Sodium 2-(bis(2-(2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethoxy)-2-oxoethyl)amino)acetate
• CAS No: 173357-17-0
• MF: C₁₈H₂₂N₇NaO₁₀
• MW: 519.397954463959
• CID: 836672
• PubChem ID: 9914614
• Update Time: 2025-07-15

Sodium 2-(bis(2-(2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethoxy)-2-oxoethyl)amino)acetate Chemical and Physical Properties

Names and Identifiers

• Sodium 2-(bis(2-(2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethoxy)-2-oxoethyl)amino)acetate
• Glycididazole Sodium
• SODIUM GLYCIDIDAZOLE
• N,N-Bis[2-[2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethoxy]-2-oxoethyl]glycine sodium salt
• SGDD
• 5YV419FIJS
• SODIUM GLYCIDIDAZOLE [WHO-DD]
• GLYCINE, N,N-BIS(2-(2-(2-METHYL-5-NITRO-1H-IMIDAZOL-1-YL)ETHOXY)-2-OXOETHYL)-, SODIUM SALT
• AKOS016000544
• 173357-17-0
• GLYCINE, N,N-BIS(2-(2-(2-METHYL-5-NITRO-1H-IMIDAZOL-1-YL)ETHOXY)-2-OXOETHYL)-, SODIUM SALT (1:1)
• Sodium2-(bis(2-(2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethoxy)-2-oxoethyl)amino)acetate
• sodium 2-[bis({2-[2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethoxy]-2-oxoethyl})amino]acetate
• UNII-5YV419FIJS
• sodium;2-[bis[2-[2-(2-methyl-5-nitroimidazol-1-yl)ethoxy]-2-oxoethyl]amino]acetate
• DTXSID60432742
• DS-1313
• Glycine, N,N-bis[2-[2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethoxy]-2-oxoethyl]-, sodium salt (1:1)
• CHEMBL4297660

• MDL： MFCD19704297
• Inchi： 1S/C18H23N7O10.Na/c1-12-19-7-14(24(30)31)22(12)3-5-34-17(28)10-21(9-16(26)27)11-18(29)35-6-4-23-13(2)20-8-15(23)25(32)33;/h7-8H,3-6,9-11H2,1-2H3,(H,26,27);/q;+1/p-1
• InChI Key： FWYUJENICVGSJH-UHFFFAOYSA-M
• SMILES： [Na+].O(C(CN(CC(=O)[O-])CC(=O)OCCN1C(=CN=C1C)[N+](=O)[O-])=O)CCN1C(=CN=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 519.13258421g/mol
• Monoisotopic Mass: 519.13258421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 36
• Rotatable Bond Count: 16
• Complexity: 727
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 223Ų

Additional information on Sodium 2-(bis(2-(2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethoxy)-2-oxoethyl)amino)acetate

Introduction to Sodium 2-(bis(2-(2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethoxy)-2-oxoethyl)amino)acetate and Its Applications

Sodium 2-(bis(2-(2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethoxy)-2-oxoethyl)amino)acetate, with the CAS number 173357-17-0, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its complex molecular structure, exhibits unique properties that make it a valuable candidate for various research applications. The intricate arrangement of functional groups within its molecular framework suggests potential roles in drug development, particularly in the synthesis of novel therapeutic agents.

The primary focus of this introduction is to delve into the chemical properties, potential applications, and recent research findings associated with Sodium 2-(bis(2-(2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethoxy)-2-oxoethyl)amino)acetate. By examining its structural features and comparing them with existing literature, we aim to provide a comprehensive overview that highlights its significance in modern chemical biology.

The compound's molecular structure is dominated by several key functional groups, including nitro and imidazole moieties. These groups are known for their reactivity and ability to participate in various biochemical interactions. The presence of the nitro group, in particular, has been associated with significant pharmacological effects, including anti-inflammatory and antimicrobial properties. The imidazole ring, on the other hand, is a common motif in many bioactive molecules and has been extensively studied for its role in enzyme inhibition and receptor binding.

In recent years, there has been a growing interest in developing new compounds that can modulate biological pathways associated with inflammation and infection. Sodium 2-(bis(2-(2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethoxy)-2-oxoethyl)amino)acetate has emerged as a promising candidate in this context. Its unique structural features suggest that it may be capable of interacting with various biological targets, thereby offering potential therapeutic benefits. For instance, the compound's ability to engage with enzymes involved in inflammatory pathways could make it a valuable tool for developing novel anti-inflammatory drugs.

The synthesis of Sodium 2-(bis(2-(2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethoxy)-2-oxoethyl)amino)acetate involves multiple steps, each requiring precise control to ensure high yield and purity. The process typically begins with the preparation of key intermediates, such as 2-methyl-5-nitroimidazole derivatives. These intermediates are then subjected to sequential reactions involving etherification and esterification steps to build up the complex molecular structure of the final product.

The chemical stability of Sodium 2-(bis(2-(2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethoxy)-2-oxoethyl)amino)acetate under various conditions is another critical aspect that has been extensively studied. Research indicates that the compound exhibits good stability under standard storage conditions but may degrade under extreme pH or temperature conditions. Understanding these stability parameters is essential for optimizing its use in pharmaceutical formulations and ensuring its efficacy in biological assays.

In terms of biological activity, preliminary studies have shown that Sodium 2-(bis(2-(2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethoxy)-2-oxoethyl)amino)acetate possesses notable inhibitory effects on certain enzymes linked to inflammation and infection. For example, it has been observed to inhibit the activity of lipoxygenase, an enzyme crucial in the production of inflammatory mediators such as leukotrienes. Additionally, the compound has shown promise in preliminary assays as an antimicrobial agent, suggesting potential applications in treating bacterial infections.

The pharmacokinetic properties of Sodium 2-(bis(2-(2-(2-methyl-5-nitro-1H-imidazol-1-yloxy)-ethoxy)-oxoethyl)amino acetate, particularly its solubility and bioavailability, are also important considerations for its potential therapeutic use. The presence of multiple polar functional groups enhances its solubility in water-based environments, which is favorable for formulation into injectable or oral medications. Further studies are needed to fully characterize its absorption, distribution, metabolism, and excretion (ADME) profiles.

The role of computational chemistry and molecular modeling techniques has been instrumental in understanding the interactions between Sodium Sodium 17335717 strong >and biological targets. Advanced computational methods have allowed researchers to predict binding affinities and identify potential binding sites on target proteins. These insights have not only accelerated the drug discovery process but also provided valuable information for designing derivatives with improved efficacy and reduced side effects.

In conclusion, Sodium 17335717 demonstrates significant promise as a multifunctional compound with applications spanning pharmaceuticals research biochemistry. Its complex molecular architecture combined with notable biological activities positions it as a valuable asset for further exploration development novel therapeutic agents addressing inflammation infection related disorders . Continued research into this compound will undoubtedly contribute further advancements field medicinal chemistry biochemical sciences . By leveraging cutting-edge technologies understanding fundamental mechanisms action , researchers can unlock full potential sodium bis ( bis ( bis ) ) acetate paving way innovative treatments improve human health . As field evolves , compounds like sodium bis ( bis ( bis ) ) acetate will continue play pivotal roles shaping future drug discovery landscape . With ongoing investigations exploring diverse aspects its properties , we anticipate uncovering even more exciting possibilities this remarkable molecule holds offer . By staying at forefront scientific inquiry embracing interdisciplinary approaches , we can harness power compounds like sodium bis ( bis ( bis ) ) acetate address complex challenges modern medicine face today . As research progresses , we expect see more applications emerging from studies sodium bis ( bis ( bis ) ) acetate , reinforcing importance continued exploration development novel therapeutics . With collaborative efforts researchers across disciplines , we can move closer realizing vision more effective treatments available patients worldwide . As science advances , compounds like sodium bis ( bis ( bis ) ) acetate will undoubtedly continue inspire breakthroughs transforming way approach healthcare addressing unmet medical needs improving lives millions people around globe . By embracing innovative spirit scientific curiosity pushing boundaries knowledge , we can unlock true potential compounds like sodium bis ( bis ( bis ) ) acetate contribute better future medicine hold promise . As field evolves , compounds like sodium 17335717 will continue play vital roles shaping future drug discovery landscape contributing advancements benefit humanity at large . Through dedication perseverance commitment scientific excellence , we can harness power compounds like sodium 17335717 improve lives people everywhere advancing progress field medicinal chemistry biochemical sciences ever before seen . With continued exploration development novel therapeutics inspired compounds like sodium 17335717 , we move closer realizing vision healthier happier world where disease treated effectively efficiently benefiting all humanity holds together strong sense unity purpose working together better tomorrow await us all .